Cas no 80471-63-2 (Epostane)

Epostane structure

Product Name:Epostane

CAS No:80471-63-2

Molecular Formula:C₂₂H₃₁NO₃

Molecular Weight:357.48644

CID:722476

PubChem ID:6917713

Epostane Properties

Names and Identifiers

- Androst-2-ene-2-carbonitrile,4,5-epoxy-3,17-dihydroxy-4,17-dimethyl-, (4a,5a,17b)-
- Epostane
- 4α,5α-epoxy-3,17β-dihydroxy-4β,17α-dimethyl-5α-androst-2-ene-2-carbonitrile
- A,17
- A,5
- WIN 32729
- UNII-6375T36951
- SCHEMBL8577627
- ANDROST-2-ENE-2-CARBONITRILE, 4,5-EPOXY-3,17-DIHYDROXY-4,17-DIMETHYL-, (4.ALPHA.,5.APHA.,17.BETA.)-
- 80471-63-2
- (1S,2R,6R,8S,11S,12S,15S,16S)-5,15-dihydroxy-2,6,15,16-tetramethyl-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-4-ene-4-carbonitrile
- 4,5-epoxy-3,17-dihydroxy-4,17-dimethylandrost-2-ene-2-carbonitrile (4alpha,5alpha,17beta)
- EPOSTANE [MART.]
- 4,5-EPOXY-3,17-DIHYDROXY-4,17-DIMETHYLANDROST-2-ENE-2-CARBONITRI
- Win-32729
- EPOSTANE [INN]
- WIN 32,729
- Epostanum
- Epostano
- CHEMBL2106218
- EPOSTANE [MI]
- CETKWEWBSMKADK-GSXVSZIWSA-N
- Epostano [Spanish]
- Epostanum [Latin]
- 4alpha,5-Epoxy-3,17beta-dihydroxy-4,17-dimethyl-5alpha-androst-2-ene-2-carbonitrile
- EPOSTANE [USAN]
- Androst-2-ene-2-carbonitrile, 4,5-epoxy-3,17-dihydroxy-4,17-dimethyl-, (4alpha,5alpha,17beta)-
- Epostane [USAN:INN:BAN]
- 6375T36951
- Q15633977
- Epostanum (Latin)
- ANDROST-2-ENE-2-CARBONITRILE, 4,5-EPOXY-3,17-DIHYDROXY-4,17-DIMETHYL-, (4ALPHA,5.APHA.,17BETA)-
- CS-0025078
- 4.ALPHA.,5-EPOXY-3,17.BETA.-DIHYDROXY-4,17-DIMETHYL-5.ALPHA.-ANDROST-2-ENE-2-CARBONITRILE
- HY-105128
- EPOSTANE (MART.)
- InChIKey： CETKWEWBSMKADK-GSXVSZIWSA-N
- Inchi： InChI=1S/C22H31NO3/c1-18-8-6-16-14(15(18)7-9-20(18,3)25)5-10-22-19(16,2)11-13(12-23)17(24)21(22,4)26-22/h14-16,24-25H,5-11H2,1-4H3/t14-,15-,16-,18-,19+,20-,21+,22-/m0/s1
- SMILES： CC12CCC3C(C1CCC2(C)O)CCC45C3(CC(=C(C4(O5)C)O)C#N)C

Computed Properties

Exact Mass: 357.23000
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 357.23039385g/mol
Heavy Atom Count: 26
Complexity: 782
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 76.8Å²

Experimental Properties

LogP: 4.24708
PSA: 76.78000
Refractive Index: 1.5614 (estimate)
Boiling Point: 490.1°C (rough estimate)
Melting Point: 191-194°
Color/Form: Crystallize from dimethylformamide water
Specific Rotation: D25 +67.4° (c = 1 in pyridine)
Density: 1.1022 (rough estimate)

Epostane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE02160-1mg	Epostane	80471-63-2	100%	1mg	$503.00	2024-04-19
TRC	E588850-1mg	Epostane	80471-63-2		1mg	$ 215.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-207627-1 mg	Epostane,	80471-63-2		1mg	￥2,708.00	2023-07-10